2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid
2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid
Brand Name:
Vulcanchem
CAS No.:
488827-01-6
VCID:
VC0459984
InChI:
InChI=1S/C25H23F3N2O2S/c26-25(27,28)19-9-20(24-10-14-6-15(11-24)8-16(7-14)12-24)30-22(18(19)13-29)33-21(23(31)32)17-4-2-1-3-5-17/h1-5,9,14-16,21H,6-8,10-12H2,(H,31,32)
SMILES:
C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SC(C5=CC=CC=C5)C(=O)O
Molecular Formula:
C25H23F3N2O2S
Molecular Weight:
472.5g/mol
2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid
CAS No.: 488827-01-6
Main Products
VCID: VC0459984
Molecular Formula: C25H23F3N2O2S
Molecular Weight: 472.5g/mol
![2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid - 488827-01-6](/images/no_structure.jpg)
| CAS No. | 488827-01-6 |
|---|---|
| Product Name | 2-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-2-phenylacetic acid |
| Molecular Formula | C25H23F3N2O2S |
| Molecular Weight | 472.5g/mol |
| IUPAC Name | 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-2-phenylacetic acid |
| Standard InChI | InChI=1S/C25H23F3N2O2S/c26-25(27,28)19-9-20(24-10-14-6-15(11-24)8-16(7-14)12-24)30-22(18(19)13-29)33-21(23(31)32)17-4-2-1-3-5-17/h1-5,9,14-16,21H,6-8,10-12H2,(H,31,32) |
| Standard InChIKey | FMQQBADJKRDHJR-UHFFFAOYSA-N |
| SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SC(C5=CC=CC=C5)C(=O)O |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SC(C5=CC=CC=C5)C(=O)O |
| PubChem Compound | 3752700 |
| Last Modified | Nov 13 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume